Cas no 1358715-37-3 (methyl 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate)

methyl 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate structure
1358715-37-3 structure
Product Name:methyl 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate
CAS No:1358715-37-3
MF:C9H10F3N3O2
MW:249.18981218338
MDL:MFCD19704665
CID:1065564
PubChem ID:68011843
Update Time:2025-04-20

methyl 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate
    • SB17934
    • EN300-6512340
    • METHYL 3-(TRIFLUOROMETHYL)-5H,6H,7H,8H-IMIDAZO[1,5-A]PYRAZINE-1-CARBOXYLATE
    • CS-0105032
    • 1358715-37-3
    • SCHEMBL10025558
    • D76498
    • Methyl3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate
    • DB-143017
    • MDL: MFCD19704665
    • Inchi: 1S/C9H10F3N3O2/c1-17-7(16)6-5-4-13-2-3-15(5)8(14-6)9(10,11)12/h13H,2-4H2,1H3
    • InChI Key: YARSFSWHQVBNGV-UHFFFAOYSA-N
    • SMILES: FC(C1=NC(C(=O)OC)=C2CNCCN21)(F)F

Computed Properties

  • Exact Mass: 249.07251106g/mol
  • Monoisotopic Mass: 249.07251106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.2Ų

methyl 3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate Pricemore >>

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